Cas no 3007-96-3 (1-naphthalenecarboxylic acid, propyl ester)

• Product Name: 1-naphthalenecarboxylic acid, propyl ester
• CAS No: 3007-96-3
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 1441045
• PubChem ID: 13262703
• Update Time: 2025-04-20

1-naphthalenecarboxylic acid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1-naphthalenecarboxylic acid, propyl ester
• Propyl 1-naphthoate
• LogP
• propyl naphthalene-1-carboxylate
• SCHEMBL2117339
• DVFZYEJUWGWKLC-UHFFFAOYSA-N
• AKOS005766685
• 1-Naphthoic acid propyl ester
• naphthalene-1-carboxylic acid propyl ester
• propyl naphthalenecarboxylate
• DTXSID20532853
• 3007-96-3

• Inchi： 1S/C14H14O2/c1-2-10-16-14(15)13-9-5-7-11-6-3-4-8-12(11)13/h3-9H,2,10H2,1H3
• InChI Key： DVFZYEJUWGWKLC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C2C=CC=CC2=1)=O)CCC

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3